Cas no 76719-54-5 (Cyclobutanetetrone)

• Product Name: Cyclobutanetetrone
• CAS No: 76719-54-5
• MF: C₄O₄
• MW: 112.04040145874
• CID: 537344
• PubChem ID: 5488007
• Update Time: 2025-04-19

Cyclobutanetetrone Chemical and Physical Properties

Names and Identifiers

• Cyclobutanetetrone
• 3,4-bis(λ¹-oxidanyl)cyclobut-3-ene-1,2-dione
• 76719-54-5
• DTXSID10420518

• Inchi： 1S/C4O4/c5-1-2(6)4(8)3(1)7
• InChI Key： KDAVZOLBYGNLGF-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C1=O)[O])[O] |^1:6,7|

Computed Properties

• Exact Mass: 111.97965848g/mol
• Monoisotopic Mass: 111.97965848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 36.1Ų